Cas no 6052-20-6 (4-Hexadecylsulfonylaniline)
4-Hexadecylsulfonylaniline structure
Product Name:4-Hexadecylsulfonylaniline
CAS No:6052-20-6
MF:C22H39NO2S
MW:381.615565538406
CID:820907
Update Time:2026-04-29
4-Hexadecylsulfonylaniline Chemical and Physical Properties
Names and Identifiers
-
- 4-Hexadecylsulfonylaniline
- 4-(Hexadecan-1-sulfonyl)-anilin
- 4-(hexadecane-1-sulfonyl)-aniline
- 4-(Hexadecylsulfonyl)aniline
- 4-Hexadecylsulfon-anilin
- 4-Hexadecylsulphonylaniline
- EINECS 227-962-6
- Hexadecyl-(4-amino-phenyl)-sulfon
- para-Hexadecylsulfonylaniline
-
Computed Properties
- Exact Mass: 381.27000
- Monoisotopic Mass: 381.27
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 16
- Complexity: 408
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 68.5A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 8.2
Experimental Properties
- Color/Form: White flake
- Density: 1.0016 (rough estimate)
- Melting Point: 115-117 °C
- Boiling Point: 534.8°C at 760 mmHg
- Flash Point: 277.2°C
- Refractive Index: 1.5060 (estimate)
- PSA: 68.54000
- LogP: 8.18580
- Solubility: Not determined
4-Hexadecylsulfonylaniline Customs Data
- HS CODE：2921420090
- Customs Data：
China Customs Code:
2921420090Overview:
2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-Hexadecylsulfonylaniline Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Matthew A. Barrett,Marcus Trapp,Wiebke Lohstroh,Tilo Seydel,Jacques Ollivier,Matthias Ballauff,Norbert A. Dencher,Thomas Hauß Soft Matter, 2016,12, 1444-1451
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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